Cas no 88552-21-0 (2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)-)

2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)- structure
88552-21-0 structure
Product name:2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)-
CAS No:88552-21-0
MF:C9H12O4
MW:184.18918
CID:629012
PubChem ID:14077398

2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 5-(1-hydroxyethyl)-4-methoxy-6-methyl-, (S)-
    • 5-(1-hydroxyethyl)-4-methoxy-6-methylpyran-2-one
    • 5-[(S)-1-Hydroxyethyl]-4-methoxy-6-methyl-2H-pyran-2-one
    • DTXSID70555537
    • 88552-21-0
    • 5-(1-Hydroxyethyl)-4-methoxy-6-methyl-2H-pyran-2-one
    • Inchi: InChI=1S/C9H12O4/c1-5(10)9-6(2)13-8(11)4-7(9)12-3/h4-5,10H,1-3H3
    • InChI Key: NKACRNZUVSMENA-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=CC(=O)O1)OC)C(C)O

Computed Properties

  • Exact Mass: 184.07355886g/mol
  • Monoisotopic Mass: 184.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8Ų
  • XLogP3: -0.1

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